![molecular formula C7H18Cl2N2O B6214688 2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol dihydrochloride CAS No. 2728520-59-8](/img/no-structure.png)
2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol dihydrochloride
Overview
Description
2-[3-(Aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol dihydrochloride, commonly known as AMM-DHC, is an organic compound composed of a nitrogen-containing heterocyclic ring, an amine group, and a hydroxy group. It is a derivative of azetidine, a three-membered cyclic amine. AMM-DHC has been used in scientific research as a tool to study the physiological and biochemical effects of its mechanism of action.
Mechanism of Action
AMM-DHC acts as an agonist at the G protein-coupled receptor, which is located on the surface of cells and mediates signal transduction pathways. It binds to the receptor and triggers a cascade of events that result in the activation of second messenger molecules, such as cyclic adenosine monophosphate (cAMP), which then activate downstream effector proteins. This mechanism of action is responsible for the physiological and biochemical effects of AMM-DHC.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMM-DHC are mediated by its mechanism of action. It has been shown to modulate synaptic transmission, enzyme activity, and protein-protein interactions. It has also been shown to affect drug absorption and metabolism. In addition, it has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
The advantages of using AMM-DHC in lab experiments include its high solubility in water and its ability to bind to the G protein-coupled receptor. The limitations of using AMM-DHC in lab experiments include its potential to cause adverse effects in some individuals and its potential to interact with other drugs.
Future Directions
For the use of AMM-DHC in scientific research include further investigation into its mechanism of action and its potential therapeutic applications. Additionally, further research could be conducted into the effects of AMM-DHC on other physiological processes, such as the immune system, metabolism, and cognition. Furthermore, further research could be conducted into the potential interactions between AMM-DHC and other drugs. Finally, further research could be conducted into the potential adverse effects of AMM-DHC.
Synthesis Methods
AMM-DHC can be synthesized from 2-azetidinone, which can be prepared from the reaction of ethyl cyanoacetate with ammonia. The reaction of 2-azetidinone with chloromethyl methyl ether in the presence of a base yields AMM-DHC.
Scientific Research Applications
AMM-DHC has been used in scientific research in various fields, such as neuroscience, biochemistry, and pharmacology. It has been used as a tool to study the physiological and biochemical effects of its mechanism of action. In neuroscience, AMM-DHC has been used to study the effects of its mechanism of action on the modulation of synaptic transmission. In biochemistry, it has been used to study the effects of its mechanism of action on enzyme activity and protein-protein interactions. In pharmacology, it has been used to study the effects of its mechanism of action on drug absorption and metabolism.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol dihydrochloride' involves the reaction of 3-chloro-1-propanol with 3-aminomethyl-1-methylazetidine in the presence of a base to form the intermediate compound, which is then treated with hydrochloric acid to obtain the final product as a dihydrochloride salt.", "Starting Materials": [ "3-chloro-1-propanol", "3-aminomethyl-1-methylazetidine", "Base (e.g. sodium hydroxide)", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3-chloro-1-propanol is reacted with 3-aminomethyl-1-methylazetidine in the presence of a base (e.g. sodium hydroxide) to form the intermediate compound.", "Step 2: The intermediate compound is treated with hydrochloric acid to obtain the final product as a dihydrochloride salt." ] } | |
CAS RN |
2728520-59-8 |
Molecular Formula |
C7H18Cl2N2O |
Molecular Weight |
217.1 |
Purity |
95 |
Origin of Product |
United States |
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